Cas no 1246172-53-1 (2-Amino-3-phenyl-N-(2-pyridinylmethyl)propanamidehydrochloride)

• Product Name: 2-Amino-3-phenyl-N-(2-pyridinylmethyl)propanamidehydrochloride
• CAS No: 1246172-53-1
• MF: C₁₅H₁₈ClN₃O
• MW: 291.775922298431
• CID: 1073506
• PubChem ID: 56832236
• Update Time: 2025-05-24

2-Amino-3-phenyl-N-(2-pyridinylmethyl)propanamidehydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-phenyl-N-(2-pyridinylmethyl)propanamide hydrochloride
• 1246172-53-1
• 2-amino-3-phenyl-N-(pyridin-2-ylmethyl)propanamidehydrochloride
• AKOS015847647
• 2-amino-3-phenyl-N-(pyridin-2-ylmethyl)propanamide;hydrochloride
• 2-Amino-3-phenyl-N-(2-pyridinylmethyl)propanamidehydrochloride
• 2-amino-3-phenyl-N-[(pyridin-2-yl)methyl]propanamide hydrochloride
• 2-amino-3-phenyl-N-(pyridin-2-ylmethyl)propanamide hydrochloride

• MDL： MFCD13562793
• Inchi： 1S/C15H17N3O.ClH/c16-14(10-12-6-2-1-3-7-12)15(19)18-11-13-8-4-5-9-17-13;/h1-9,14H,10-11,16H2,(H,18,19);1H
• InChI Key： SHWNGDMUKKAOJZ-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(CC1C=CC=CC=1)N)NCC1C=CC=CN=1

Computed Properties

• Exact Mass: 291.1138399g/mol
• Monoisotopic Mass: 291.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 277
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-3-phenyl-N-(2-pyridinylmethyl)propanamidehydrochloride

2-Amino-3-phenyl-N-(2-pyridinylmethyl)propanamide hydrochloride

Introduction to 2-Amino-3-phenyl-N-(2-pyridinylmethyl)propanamide hydrochloride (CAS No. 1246172-53-1)

2-Amino-3-phenyl-N-(2-pyridinylmethyl)propanamide hydrochloride, a compound with the CAS registry number 1246172-53-1, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including an amino group, a phenyl ring, and a pyridine moiety, which contribute to its diverse chemical and biological properties. The hydrochloride salt form of this compound is particularly relevant in pharmaceutical applications due to its enhanced solubility and stability.

Structural Analysis and Synthesis

The molecular structure of 2-Amino-3-phenyl-N-(2-pyridinylmethyl)propanamide hydrochloride is defined by its core propanamide backbone, which is substituted with an amino group at the second position and a phenyl group at the third position. The nitrogen atom in the amide group is further substituted with a 2-pyridinylmethyl group, introducing aromaticity and potential for hydrogen bonding. This intricate structure allows for a wide range of chemical reactivity and biological interactions.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and acid-base neutralizations. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and development purposes.

Pharmacological Properties and Applications

Recent studies have highlighted the potential of 2-Amino-3-phenyl-N-(2-pyridinylmethyl)propanamide hydrochloride as a promising candidate in drug discovery. Its unique pharmacokinetic profile, including favorable absorption, distribution, metabolism, and excretion (ADME) properties, makes it an attractive lead compound for therapeutic interventions.

Preliminary in vitro studies have demonstrated that this compound exhibits potent inhibitory activity against several key enzymes implicated in various pathological conditions. For instance, it has shown significant activity against kinases involved in oncogenic signaling pathways, suggesting its potential as an anti-cancer agent. Additionally, its ability to modulate inflammatory pathways makes it a candidate for anti-inflammatory therapies.

Safety Profile and Regulatory Considerations

The safety profile of CAS No. 1246172-53-1 has been evaluated through preclinical studies, which indicate that it possesses acceptable toxicity profiles at therapeutic doses. These findings are supported by recent toxicological assessments that highlight its low acute toxicity and minimal adverse effects on vital organ systems.

From a regulatory perspective, the compound has undergone initial safety evaluations as part of its preclinical development. These studies are essential for progressing towards clinical trials, where further assessment of its efficacy and safety will be conducted in human subjects.

Future Directions and Research Opportunities

The continued exploration of 2-Amino-3-phenyl-N-(2-pyridinylmethyl)propanamide hydrochloride presents numerous opportunities for innovation in medicinal chemistry. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce potential off-target effects.

Collaborative efforts between academic institutions and pharmaceutical companies are also exploring the use of this compound as a platform for developing next-generation therapeutics. Its structural versatility provides a foundation for generating analogs with improved potency and selectivity against specific molecular targets.